Cas no 878696-71-0 (N-(2-methoxyphenyl)-2-({6-methylthieno2,3-dpyrimidin-4-yl}sulfanyl)acetamide)

• Product Name: N-(2-methoxyphenyl)-2-({6-methylthieno2,3-dpyrimidin-4-yl}sulfanyl)acetamide
• CAS No: 878696-71-0
• MF: C₁₆H₁₅N₃O₂S₂
• MW: 345.439200639725
• CID: 5421605
• Update Time: 2025-06-15

N-(2-methoxyphenyl)-2-({6-methylthieno2,3-dpyrimidin-4-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyphenyl)-2-(6-methylthieno[2,3-d]pyrimidin-4-yl)sulfanylacetamide
• N-(2-methoxyphenyl)-2-({6-methylthieno2,3-dpyrimidin-4-yl}sulfanyl)acetamide

• Inchi： 1S/C16H15N3O2S2/c1-10-7-11-15(17-9-18-16(11)23-10)22-8-14(20)19-12-5-3-4-6-13(12)21-2/h3-7,9H,8H2,1-2H3,(H,19,20)
• InChI Key： NHEXCMZAXPQVLD-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1OC)(=O)CSC1=NC=NC2SC(C)=CC=21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on N-(2-methoxyphenyl)-2-({6-methylthieno2,3-dpyrimidin-4-yl}sulfanyl)acetamide

Comprehensive Overview of N-(2-methoxyphenyl)-2-({6-methylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetamide (CAS No. 878696-71-0)

N-(2-methoxyphenyl)-2-({6-methylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetamide, with the CAS number 878696-71-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of thienopyrimidine derivatives, which are known for their diverse biological activities. The unique structural features of this molecule, including the methoxyphenyl and methylthienopyrimidine moieties, make it a promising candidate for various applications in drug discovery and development.

In recent years, the scientific community has shown growing interest in thienopyrimidine-based compounds due to their potential therapeutic benefits. Researchers are particularly focused on their role as kinase inhibitors, which are crucial in targeting signaling pathways involved in diseases such as cancer and inflammatory disorders. The sulfanylacetamide group in this compound further enhances its binding affinity to biological targets, making it a valuable scaffold for medicinal chemistry.

The synthesis of N-(2-methoxyphenyl)-2-({6-methylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetamide involves multi-step organic reactions, including nucleophilic substitution and amide coupling. These processes require precise control of reaction conditions to achieve high yields and purity. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize the compound and ensure its quality for research purposes.

One of the most frequently asked questions about this compound is its potential applications in drug development. Preliminary studies suggest that it may exhibit anti-proliferative and anti-inflammatory properties, although further in vitro and in vivo studies are needed to validate these effects. The compound's ability to modulate specific enzyme activities also makes it a subject of interest for precision medicine approaches.

Another area of exploration is the compound's structure-activity relationship (SAR). By modifying the methoxy or methylthieno groups, researchers aim to optimize its pharmacological profile. Such modifications could lead to the development of next-generation therapeutics with improved efficacy and reduced side effects. This aligns with the current trend in personalized medicine, where tailored treatments are designed based on individual genetic and molecular profiles.

From an industrial perspective, the demand for high-purity research chemicals like CAS 878696-71-0 is on the rise. Pharmaceutical companies and academic institutions are increasingly sourcing such compounds for high-throughput screening and lead optimization programs. The compound's stability and solubility properties are also critical factors that influence its suitability for various experimental setups.

Environmental and safety considerations are equally important when working with N-(2-methoxyphenyl)-2-({6-methylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetamide. While it is not classified as a hazardous substance, proper handling and disposal protocols must be followed to minimize risks. Researchers are encouraged to consult material safety data sheets (MSDS) and adhere to good laboratory practices (GLP).

In conclusion, N-(2-methoxyphenyl)-2-({6-methylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetamide (CAS No. 878696-71-0) represents a fascinating area of study in modern chemistry and pharmacology. Its unique structure and potential biological activities make it a compelling subject for ongoing research. As the scientific community continues to explore its applications, this compound may pave the way for innovative treatments in oncology, immunology, and beyond.